N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide

• IUPAC Name: N-[3-(pyrrolidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C18H18N2O2/c21-17(14-7-2-1-3-8-14)19-16-10-6-9-15(13-16)18(22)20-11-4-5-12-20/h1-3,6-10,13H,4-5,11-12H2,(H,19,21)
• InChI Key: GNNVSZXNBWAGNG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide is a chemical compound that has been extensively studied for its potential application in scientific research. This compound is also known as PB28 and has been found to exhibit potent and selective activity against cancer cells.

Mechanism of Action

PB28 exerts its anticancer activity by inhibiting the activity of a protein known as P-glycoprotein. This protein is responsible for pumping drugs out of cancer cells, making them resistant to chemotherapy. By inhibiting the activity of P-glycoprotein, PB28 can increase the sensitivity of cancer cells to chemotherapy drugs.
Biochemical and Physiological Effects:
PB28 has been found to have a low toxicity profile, making it a promising candidate for cancer therapy. It has also been found to exhibit good pharmacokinetic properties, meaning that it can be easily absorbed and distributed throughout the body.

Advantages and Limitations for Lab Experiments

PB28 has several advantages for lab experiments, including its high purity and low toxicity profile. However, its complex synthesis process and high cost may limit its use in some experiments.

Future Directions

There are several future directions for research on PB28. One potential direction is the development of new analogs with improved potency and selectivity against cancer cells. Another potential direction is the investigation of PB28's potential application in combination with other chemotherapy drugs to enhance their effectiveness against cancer cells. Additionally, PB28's potential application in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease, could also be investigated.

Synthesis Methods

PB28 can be synthesized through a multistep process, which involves the reaction of 3-(1-pyrrolidinylcarbonyl)aniline with 4-fluorobenzoic acid. The resulting compound is then subjected to further chemical reactions to obtain PB28 in high purity.

Scientific Research Applications

PB28 has been studied extensively for its potential application in cancer research. It has been found to exhibit potent and selective activity against cancer cells, making it a promising candidate for cancer therapy. PB28 has also been studied for its potential application in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.